(2-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)(pyrrolidin-1-yl)methanone

Specification

• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol
• IUPAC Name: (2-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-pyrrolidin-1-ylmethanone
• Standard InChI: InChI=1S/C15H20N2O/c1-11-4-5-12-10-13(6-7-14(12)16-11)15(18)17-8-2-3-9-17/h6-7,10-11,16H,2-5,8-9H2,1H3
• Standard InChI Key: XLQXYZRNVGQRNO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1)C=CC(=C2)C(=O)N3CCCC3

Introduction

(2-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)(pyrrolidin-1-yl)methanone is a synthetic organic compound that combines a tetrahydroquinoline moiety with a pyrrolidine ring through a carbonyl group. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and structural versatility. The compound's CAS number is 1706428-28-5, and its molecular formula is C₁₅H₂₀N₂O, with a molecular weight of 244.33 g/mol.

Biological Activity and Potential Applications

While specific biological activities of (2-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)(pyrrolidin-1-yl)methanone are not extensively reported, compounds with similar structures have shown potential in various therapeutic areas, including antiproliferative and anti-inflammatory activities. The tetrahydroquinoline core is known for its presence in several biologically active compounds, suggesting that derivatives like this one could have interesting pharmacological profiles.

Research Findings and Future Directions

Given the limited availability of specific research findings on (2-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)(pyrrolidin-1-yl)methanone, future studies should focus on exploring its synthesis, biological activity, and potential applications. The compound's structural features suggest it could be a valuable starting point for developing new therapeutic agents.